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Compound of Interest

Compound Name:
Methyl N-(4-

methoxyphenyl)carbamate

Cat. No.: B082981 Get Quote

Welcome to the technical support center for the synthesis of Methyl N-(4-
methoxyphenyl)carbamate. This guide is designed for researchers, scientists, and

professionals in drug development. Here, we provide in-depth troubleshooting advice and

frequently asked questions to address common challenges encountered during the synthesis of

this important carbamate compound. Our goal is to equip you with the knowledge to optimize

your reaction conditions, improve yields, and ensure the purity of your final product.

I. Synthesis Overview and Mechanism
Methyl N-(4-methoxyphenyl)carbamate is typically synthesized via the reaction of p-anisidine

with methyl chloroformate.[1][2] This reaction is a nucleophilic acyl substitution where the

amine group of p-anisidine attacks the electrophilic carbonyl carbon of methyl chloroformate.

The reaction is generally carried out in the presence of a base to neutralize the hydrochloric

acid byproduct.[2]

Reaction Scheme:```dot
digraph "Reaction_Scheme" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5];

node [shape="plaintext"];

}

Caption: Experimental workflow for the synthesis of Methyl N-(4-methoxyphenyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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